Cas no 2228478-47-3 (tert-butyl N-2-(2-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(2-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228478-47-3
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 6019399
• PubChem ID: 165879898
• Update Time: 2025-06-10

tert-butyl N-2-(2-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• tert-butyl N-[2-(2-cyanophenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• EN300-1876222
• 2228478-47-3

• Inchi： 1S/C16H20N2O3/c1-15(2,3)21-14(20)18(5)16(4,11-19)13-9-7-6-8-12(13)10-17/h6-9,11H,1-5H3
• InChI Key： RBMADYXXLFZBGX-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CC=CC=1C#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.14739250g/mol
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.4Ų

Additional information on tert-butyl N-2-(2-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate

tert-butyl N-2-(2-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate: A Comprehensive Overview

tert-butyl N-2-(2-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228478-47-3) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound, often referred to by its IUPAC name, is characterized by its unique functional groups, including a tert-butyl carbamate group, a cyano-substituted phenyl ring, and a methyl group attached to the nitrogen atom. These structural features contribute to its potential applications in drug design and pest control.

The synthesis of tert-butyl N-2-(2-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. The presence of the cyano group on the phenyl ring introduces electron-withdrawing effects, which can enhance the reactivity of the molecule in certain chemical transformations. Recent studies have explored the use of this compound as a precursor in the synthesis of bioactive molecules, particularly those with potential antifungal or insecticidal properties.

One of the most intriguing aspects of this compound is its ability to act as a selective inhibitor of specific enzymes involved in fungal growth. Researchers have demonstrated that tert-butyl N-2-(2-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate can effectively inhibit the activity of sterol 14α-demethylase, an enzyme critical for ergosterol biosynthesis in fungi. This makes it a promising candidate for the development of novel antifungal agents, particularly against resistant fungal strains that are problematic in agriculture and medicine.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its role in pest control. Studies have shown that it exhibits potent activity against various agricultural pests, including aphids and whiteflies. The methyl group attached to the nitrogen atom plays a crucial role in enhancing the compound's stability and bioavailability, making it suitable for formulation into pesticides.

The structural versatility of tert-butyl N-2-(2-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate allows for further modifications to optimize its pharmacokinetic properties. For instance, researchers have explored the substitution of the tert-butyl group with other alkyl groups to improve solubility and absorption rates. These modifications have led to derivatives with enhanced efficacy and reduced toxicity profiles.

From an environmental perspective, the compound's degradation pathways have been extensively studied to ensure minimal ecological impact. Research indicates that it undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in soil and water systems. This characteristic is particularly important for agricultural applications, where environmental safety is a paramount concern.

In conclusion, tert-butyl N-2-(2-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228478-47-3) represents a significant advancement in the development of bioactive compounds with potential applications in medicine and agriculture. Its unique structure, combined with recent research findings, positions it as a valuable tool in addressing challenges related to fungal infections and pest management.